Cas no 97399-91-2 (Aristolactam AIIIa)

• Product Name: Aristolactam AIIIa
• CAS No: 97399-91-2
• MF: C₁₆H₁₁NO₄
• MW: 281.262844324112
• CID: 811141
• PubChem ID: 10356352
• Update Time: 2024-10-25

Aristolactam AIIIa Chemical and Physical Properties

Names and Identifiers

• Aristololactam A IIIa
• Aristolactam AIIIa
• [ "" ]
• C16H11NO4
• Aristolactam A IIIa
• BDBM50197834
• Aristololactam A IIIa; Sch 546909
• W1094
• 2,9-dihydroxy-1-methoxydibenzo[cd,f]indol-4(5H)-one
• 2,9-Dihydroxy-1-methoxydibenz[cd,f]indol-4(5H)-one (ACI)
• Sch 546909
• CS-0023477
• SCH-546909
• FS-9211
• 97399-91-2
• CHEMBL388956
• Dibenz[cd,f]indol-4(5H)-one, 2,9-dihydroxy-1-methoxy-
• 4,14-dihydroxy-15-methoxy-10-azatetracyclo[7.6.1.02,7.012,16]hexadeca-1,3,5,7,9(16),12,14-heptaen-11-one
• HY-N2892
• AKOS032948654
• DA-50695
• 4,14-dihydroxy-15-methoxy-10-azatetracyclo[7.6.1.0(2),?.0(1)(2),(1)?]hexadeca-1(16),2(7),3,5,8,12,14-heptaen-11-one

• Inchi： 1S/C16H11NO4/c1-21-15-12(19)6-10-13-11(17-16(10)20)4-7-2-3-8(18)5-9(7)14(13)15/h2-6,18-19H,1H3,(H,17,20)
• InChI Key： PFXGXKFPTAJYHV-UHFFFAOYSA-N
• SMILES： O=C1C2=C3C(=C(C(=C2)O)OC)C2C(=CC=C(C=2)O)C=C3N1

Computed Properties

• Exact Mass: 281.06900
• Monoisotopic Mass: 281.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.8
• XLogP3: 0.414

Experimental Properties

• Color/Form: Yellow powder
• PSA: 82.55000
• LogP: 2.69210

Aristolactam AIIIa Security Information

• Storage Condition：Store at room temperature, 2-8 ℃ is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Aristolactams Aristolactams
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Aristolactams